N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C15H22N2O3S/c1-17(21(2,19)20)14-11-7-6-10-13(14)15(18)16-12-8-4-3-5-9-12/h6-7,10-12H,3-5,8-9H2,1-2H3,(H,16,18)
• InChI Key: PNNIFCWFHPQEOG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)NC2CCCCC2)S(=O)(=O)C
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide, also known as MMB or N-(2-methyl-3-phenylpropyl)-N-(2-methylpropyl)-3,4-methylenedioxyamphetamine, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. MMB is a member of the amphetamine class of compounds and is structurally similar to other amphetamines such as MDMA and methamphetamine.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide is not fully understood, but it is believed to act as a monoamine releaser, similar to other amphetamines. N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide has been shown to increase levels of dopamine, serotonin, and norepinephrine in the brain, leading to increased feelings of euphoria, alertness, and energy.
Biochemical and Physiological Effects
N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been shown to increase levels of the stress hormone cortisol and to decrease appetite.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide in laboratory experiments is its ability to selectively target certain neurotransmitter systems, allowing researchers to investigate the effects of specific neurotransmitters on behavior and physiology. However, limitations include the potential for N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide to cause neurotoxicity and other adverse effects, as well as the need for careful dosing and monitoring.

Future Directions

There are a number of potential future directions for research on N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide, including investigating its potential as a treatment for conditions such as depression, anxiety, and addiction, as well as further exploring its mechanisms of action and potential adverse effects. Additionally, researchers may investigate the effects of N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide on other neurotransmitter systems and its potential for use in other scientific fields such as neuropharmacology and toxicology.

Synthesis Methods

N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide can be synthesized using a variety of methods, including reductive amination and Grignard reactions. One common synthesis method involves the reaction of 3,4-methylenedioxyphenylacetone with cyclohexylamine and methyl sulfonyl chloride in the presence of a reducing agent such as sodium borohydride.

Scientific Research Applications

N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and toxicology. Researchers have investigated the effects of N-cyclohexyl-2-[methyl(methylsulfonyl)amino]benzamide on neurotransmitter systems such as dopamine, serotonin, and norepinephrine, as well as its potential as a treatment for conditions such as depression, anxiety, and addiction.